Cas no 94239-09-5 (1H-Indole,3-methyl-7-(1-methylethyl)-)

• Product Name: 1H-Indole,3-methyl-7-(1-methylethyl)-
• CAS No: 94239-09-5
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 798255
• PubChem ID: 45096574
• Update Time: 2025-04-19

1H-Indole,3-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-methyl-7-(1-methylethyl)-
• 1H-Indole,3-methyl-7-(1-methylethyl)-(9CI)
• 3-methyl-7-propan-2-yl-1H-indole
• 3-Methyl-7-(propan-2-yl)-1H-indole
• 94239-09-5
• SCHEMBL11099782
• DTXSID00667490
• 7-Isopropyl-3-methyl-1H-indole

• Inchi： 1S/C12H15N/c1-8(2)10-5-4-6-11-9(3)7-13-12(10)11/h4-8,13H,1-3H3
• InChI Key： ZUVBCDVLPGKKTF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2=CC=CC(=C12)C(C)C

Computed Properties

• Exact Mass: 173.12
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles